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Introduction
TASP0390325 is a potent and selective antagonist of the arginine vasopressin receptor 1B

(V1B). The V1B receptor, predominantly expressed in the anterior pituitary and various brain

regions, plays a crucial role in regulating the hypothalamic-pituitary-adrenal (HPA) axis, stress

responses, and emotional behaviors.[1][2] Dysregulation of the V1B receptor system has been

implicated in the pathophysiology of depression and anxiety disorders, making it a compelling

target for novel therapeutic interventions. This document provides a comprehensive overview

of the in vitro pharmacological characterization of TASP0390325, detailing its binding affinity,

functional antagonism, and the underlying signaling pathways.

Core Data Summary
The in vitro activity of TASP0390325 has been quantified through radioligand binding assays

and functional assessments of intracellular calcium mobilization. These data highlight its high

affinity and potent antagonist properties at the V1B receptor.

Table 1: Radioligand Binding Affinity of TASP0390325 for
V1B Receptors
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Target Species Radioligand Assay Type IC50 (nM) Reference

V1B

Receptor

Human

(recombinant)
[³H]-AVP

Competition

Binding
2.72 [3]

V1B

Receptor

Rat (anterior

pituitary

membranes)

[³H]-AVP
Competition

Binding
2.22 [3]

V1B

Receptor

Monkey

(pituitary

slices)

¹¹C-TASP699
Competition

Binding
2.16 [3]

Table 2: Functional Antagonist Activity of TASP0390325
Assay Cell Type Agonist

Measured
Response

IC50 (nM) Reference

Calcium

Mobilization
Not Specified 2.5 nM AVP

Increase in

intracellular

Ca²⁺

20.2 [3]

Signaling Pathways
V1B Receptor Signaling Cascade
The V1B receptor is a G protein-coupled receptor (GPCR) that primarily signals through the

Gq/11 protein pathway.[4][5] Upon agonist binding, such as arginine vasopressin (AVP), the

receptor undergoes a conformational change, leading to the activation of phospholipase C

(PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second

messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its

receptors on the endoplasmic reticulum, triggering the release of stored calcium into the

cytoplasm. This increase in intracellular calcium concentration mediates various downstream

cellular responses, including the release of adrenocorticotropic hormone (ACTH) from the

anterior pituitary.[4][6] TASP0390325, as a V1B receptor antagonist, blocks the initial step of

this cascade by preventing AVP from binding to the receptor.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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